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Compound of Interest

Compound Name: Methyl 2-(dimethylamino)benzoate

Cat. No.: B157085 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure and

properties of Methyl 2-(dimethylamino)benzoate, a compound of interest in various chemical

and pharmaceutical research fields.

Molecular and Chemical Properties
Methyl 2-(dimethylamino)benzoate, also known by synonyms such as Methyl N,N-

dimethylanthranilate, is a benzoate ester.[1][2] Its core structure consists of a benzene ring

substituted with a methyl ester group and a dimethylamino group at the ortho position.

The key quantitative data for Methyl 2-(dimethylamino)benzoate are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₁₀H₁₃NO₂ [1][2][3]

Molecular Weight 179.22 g/mol [1][2]

Alternate Molecular Weight
179.219 g/mol , 179.2157

g/mol
[1][3]

CAS Registry Number 10072-05-6 [1][3]

Form
Colorless to Yellow to Green

clear liquid
[2]

Purity >97.0% (GC) [2]

Molecular Structure and Identification
The structural identifiers for Methyl 2-(dimethylamino)benzoate provide a standardized

representation of its molecular architecture.

IUPAC Name: methyl 2-(dimethylamino)benzoate[1]

SMILES: COC(=O)C1=CC=CC=C1N(C)C[1]

InChI Key: ZCNSBHAIPOWHJE-UHFFFAOYSA-N[1][3]

The following diagram illustrates the two-dimensional chemical structure of Methyl 2-
(dimethylamino)benzoate.

Figure 1: 2D Structure of Methyl 2-(dimethylamino)benzoate

Experimental Protocols and Characterization
While specific experimental protocols for the synthesis of Methyl 2-(dimethylamino)benzoate
can vary, a general approach involves the esterification of N,N-dimethylanthranilic acid.

Characterization of the compound typically relies on standard analytical techniques.

The following diagram illustrates a typical workflow for the characterization of a synthesized

chemical compound like Methyl 2-(dimethylamino)benzoate.
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Figure 2: Representative Analytical Workflow
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Figure 2: Representative Analytical Workflow

This workflow begins with the synthesized compound, which then undergoes purification.

Following purification, a battery of analytical techniques is employed to confirm the structure

and assess the purity of the compound. These techniques include Nuclear Magnetic

Resonance (NMR) spectroscopy for structural elucidation, Mass Spectrometry (MS) to

determine the molecular weight, Gas Chromatography (GC) to assess purity, and Infrared (IR)

spectroscopy to identify functional groups. The collective data from these analyses lead to the

final verified structure and purity information.

Logical Data Hierarchy
The information pertaining to Methyl 2-(dimethylamino)benzoate can be organized

hierarchically to better understand the relationships between its various identifiers and
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properties.

Figure 3: Information Hierarchy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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